3-(4-Bromophenyl)-8-tosyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Antipsychotic and Neurological Effects
Compounds similar to "3-(4-Bromophenyl)-8-tosyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one" have been examined for their antipsychotic profiles. In particular, derivatives of 1,3,8-triazaspiro[4.5]decan-4-one have shown potential in biochemical and behavioral pharmacological test models predictive of antipsychotic efficacy. These compounds exhibit a reduced propensity for neurological side effects, suggesting their potential utility in developing safer antipsychotic medications (Wise et al., 1985).
ORL1 Receptor Agonists
Research has identified high-affinity ligands for the human ORL1 (orphanin FQ/nociceptin) receptor within the family of 1,3,8-triazaspiro[4.5]decan-4-ones. These compounds have shown full agonistic behavior in biochemical assays and exhibit moderate to good selectivity against opioid receptors. This suggests their potential in treating conditions modulated by the ORL1 receptor, such as pain and perhaps anxiety (Röver et al., 2000).
Synthesis and Characterization Techniques
The compound's class is involved in studies focusing on innovative synthesis techniques, such as ultrasound-assisted synthesis of novel urea derivatives. These methods emphasize environmental friendliness, energy efficiency, and selectivity, which are crucial for advancing pharmaceutical chemistry (Velupula et al., 2021).
Anticancer and Antimicrobial Activities
Spirocyclic thiazolidinones derived from triazaspiro[4.5]decanes have been evaluated as potential epidermal growth factor receptor inhibitors and have shown moderate antiproliferative activity against cancer cell lines. This highlights the potential of these compounds in cancer therapy (Fleita et al., 2013). Additionally, derivatives have shown significant antimicrobial activities against various strains of microbes, further illustrating the versatile biological activity of compounds in this class (Dalloul et al., 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3-(4-bromophenyl)-8-(4-methylphenyl)sulfonyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrN3O3S/c1-14-2-8-17(9-3-14)28(26,27)24-12-10-20(11-13-24)22-18(19(25)23-20)15-4-6-16(21)7-5-15/h2-9H,10-13H2,1H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAEBJYXSRVFAMM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCC3(CC2)NC(=O)C(=N3)C4=CC=C(C=C4)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.